2-(4-fluorophenoxy)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(1-propan-2-ylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C14H16FN3O2/c1-10(2)18-8-12(7-16-18)17-14(19)9-20-13-5-3-11(15)4-6-13/h3-8,10H,9H2,1-2H3,(H,17,19)
• InChI Key: IDXKKRSFJIFIPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C14H16FN3O2
• Molecular Weight: 277.29 g/mol

Description

2-(4-fluorophenoxy)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide, also known as FPA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action for 2-(4-fluorophenoxy)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide involves the inhibition of the STAT3 signaling pathway, which is known to play a role in cancer cell growth and survival. This compound has been found to inhibit the phosphorylation of STAT3, leading to the inhibition of cancer cell growth. This compound has also been found to inhibit the activation of NF-kB, a transcription factor that plays a role in inflammation.
Biochemical and Physiological Effects
In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to have other biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenoxy)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide in lab experiments is its high purity, which allows for accurate and reproducible results. This compound is also relatively easy to synthesize, making it accessible for researchers. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments. Careful consideration should be taken when using this compound in lab experiments to ensure the safety of researchers and subjects.

Future Directions

There are several future directions for the use of 2-(4-fluorophenoxy)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide in scientific research. One potential direction is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Further studies are needed to determine the optimal dosage and administration of this compound for these applications. Additionally, this compound may have potential applications in other fields, such as neurology and immunology, which should be explored in future research.

Scientific Research Applications

2-(4-fluorophenoxy)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anti-cancer properties, specifically in inhibiting the growth of breast cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.